Cas no 1001753-92-9 (1,5-Dichloro-2,6-naphthyridine)

• Product Name: 1,5-Dichloro-2,6-naphthyridine
• CAS No: 1001753-92-9
• MF: C₈H₄Cl₂N₂
• MW: 199.036759376526
• CID: 5038968
• Update Time: 2025-05-22

1,5-Dichloro-2,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,5-DICHLORO-2,6-NAPHTHYRIDINE
• AB54479
• 1,5-Dichloro-2,6-naphthyridine

• Inchi： 1S/C8H4Cl2N2/c9-7-5-1-3-11-8(10)6(5)2-4-12-7/h1-4H
• InChI Key： MYZUEYHVQJKHGJ-UHFFFAOYSA-N
• SMILES： ClC1C2C=CN=C(C=2C=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• XLogP3: 3
• Topological Polar Surface Area: 25.8

Additional information on 1,5-Dichloro-2,6-naphthyridine

1,5-Dichloro-2,6-Naphthyridine: A Comprehensive Overview

The compound 1,5-Dichloro-2,6-naphthyridine (CAS No. 1001753-92-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the family of naphthyridines, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of two chlorine atoms at the 1 and 5 positions of the naphthyridine framework introduces unique electronic and structural properties that make this compound highly versatile for various applications.

Recent studies have highlighted the potential of 1,5-Dichloro-2,6-naphthyridine in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalytic applications. The chlorinated positions in the molecule play a crucial role in enabling strong covalent bonds during the synthesis of these materials.

In addition to its role in materials science, 1,5-Dichloro-2,6-naphthyridine has also been investigated for its potential in medicinal chemistry. The naphthyridine core is known to exhibit bioactivity against various enzymes and receptors. By strategically modifying the chlorine atoms at positions 1 and 5, chemists can fine-tune the molecule's pharmacokinetic properties and enhance its therapeutic potential. Recent findings suggest that derivatives of this compound may serve as inhibitors for kinase enzymes, which are implicated in numerous diseases including cancer.

The synthesis of 1,5-Dichloro-2,6-naphthyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the chlorination of a parent naphthyridine compound using electrophilic substitution methods. The regioselectivity of this reaction is influenced by the electronic environment of the starting material and the choice of chlorinating agents. Researchers have also explored alternative routes, such as microwave-assisted synthesis and catalytic chlorination, to improve yield and efficiency.

From an environmental perspective, understanding the degradation pathways of 1,5-Dichloro-2,6-naphthyridine is essential for assessing its ecological impact. Studies have shown that this compound undergoes photodegradation under UV light, leading to the formation of less toxic byproducts. Furthermore, biodegradation studies have revealed that certain microorganisms possess enzymatic capabilities to metabolize this compound efficiently. These findings underscore the importance of sustainable practices in handling such chemicals during industrial processes.

Looking ahead, the versatility of 1,5-Dichloro-2,6-naphthyridine presents exciting opportunities for interdisciplinary research. Its ability to act as both a precursor for advanced materials and a scaffold for drug development highlights its dual functionality. As computational chemistry tools continue to advance, researchers are expected to gain deeper insights into its electronic structure and reactivity patterns. This will undoubtedly pave the way for innovative applications in fields ranging from electronics to biomedicine.